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Introduction
Soda lime is a versatile and efficient absorbent for carbon dioxide (CO2), widely utilized in

various scientific and industrial applications to prevent CO2 retention and poisoning.[1]

Composed primarily of calcium hydroxide (Ca(OH)2) with a smaller amount of sodium

hydroxide (NaOH) and water, it effectively scrubs CO2 from gas streams.[1] These application

notes provide detailed protocols for the proper packing of soda lime absorption tubes,

ensuring optimal performance and safety in a laboratory setting. Applications range from gas

purification and elemental analysis to controlled atmosphere experiments crucial in research

and drug development.

Principle of CO2 Absorption
The absorption of CO2 by soda lime is a multi-step chemical process. Initially, CO2 reacts with

water present in the soda lime to form carbonic acid (H2CO3). The sodium hydroxide acts as a

catalyst, reacting with the carbonic acid to form sodium carbonate (Na2CO3) and water. Finally,

the sodium carbonate reacts with calcium hydroxide to produce calcium carbonate (CaCO3)

and regenerate the sodium hydroxide.[1] The overall reaction is exothermic.

The chemical reactions can be summarized as follows:

CO2 + H2O ⇌ H2CO3[1]
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H2CO3 + 2NaOH → Na2CO3 + 2H2O + Heat[1]

Na2CO3 + Ca(OH)2 → CaCO3 + 2NaOH[1]

Many commercially available soda lime formulations include an indicator dye, such as ethyl

violet, which changes color as the pH of the absorbent decreases upon exhaustion, providing a

visual cue for replacement.[2]

Data Presentation: Comparison of CO2 Absorbents
The selection of a CO2 absorbent can significantly impact experimental outcomes. The

following table summarizes the CO2 absorption capacity of various commercially available

absorbents. It is important to note that performance can vary based on experimental conditions

such as gas flow rate and humidity.
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Absorbent
Brand/Type

Key Components

CO2 Absorption
Capacity (L of CO2
per 100g of
absorbent)

Notes

Sodasorb® (Soda

Lime)

~80% Ca(OH)2, ~5%

NaOH, ~15% H2O,

Silica[1]

12.1 +/- 1.8[3]
Contains a strong

base (NaOH).[4]

Medisorb® (Soda

Lime)

~80% Ca(OH)2, ~5%

NaOH, ~15% H2O,

Silica[1]

10.7 +/- 1.7[3]
Contains a strong

base (NaOH).[4]

Amsorb® Plus

~70% Ca(OH)2,

~14.5% H2O, ~0.7%

CaCl2[1]

5.5 +/- 1.2[3]

Does not contain

strong alkali

hydroxides (NaOH or

KOH), reducing the

risk of reaction with

anesthetic agents.[1]

[5]

Dräger-Sorb 800 Not specified

Reported to have

better CO2 elimination

than Sodasorb and

Tricomed in one study.

[6]

Showed prolonged

functional

performance and

lower dust production.

[6]

Data presented is derived from studies under specific, controlled conditions. Actual

performance may vary.

Experimental Protocols
Safety Precautions
Soda lime is corrosive and can cause severe skin burns and eye damage.[7] Always handle

soda lime in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[7] Avoid generating dust. In case of contact

with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek

medical attention.[7]
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Protocol for Packing a U-Shaped Absorption Tube
This protocol is suitable for applications such as gas drying and purification, and for use in

elemental analyzers.

Materials:

U-shaped glass absorption tube with side arms and stoppers

Soda lime granules (select appropriate mesh size for your application, 4-8 mesh is common)

[8]

Glass wool or cotton wool

Spatula

Forceps or a glass rod

Procedure:

Inspect the Tube: Ensure the U-shaped tube is clean and dry before use. Check for any

cracks or defects.

Prepare the First Plug: Using forceps or a glass rod, gently insert a small plug of glass wool

or cotton wool into one end of the U-tube. Push it down to the bottom of the "U" bend. This

will support the soda lime granules. The plug should be firm enough to hold the granules but

not so tight as to significantly impede gas flow.[9]

Add the Soda Lime: Carefully add the soda lime granules into the open end of the U-tube

using a spatula. Gently tap the side of the tube to ensure the granules pack uniformly and to

prevent the formation of channels, which can lead to inefficient gas absorption.[10] Fill the

tube to within 2-3 cm of the top of each arm.

Prepare the Second Plug: Insert another small plug of glass wool or cotton wool into the top

of the filled arm of the U-tube. This will prevent the soda lime from spilling out.[9]

Seal the Tube: Securely place the stoppers in the side arms of the U-tube.
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Installation: When ready for use, remove the stoppers and connect the U-tube to the

experimental setup using appropriate tubing. Ensure the gas flow is in the intended direction.

Monitoring: If using indicating soda lime, monitor the color change to determine when the

absorbent is exhausted. The color change will typically progress along the path of the gas

flow.

Replacement: Once the soda lime is exhausted (as indicated by color change or

breakthrough of CO2), disconnect the tube from the apparatus. To empty, remove the

stoppers and glass wool plugs and pour the used soda lime into a designated waste

container.

Protocol for Packing a Straight Absorption Tube
This protocol is suitable for in-line gas scrubbing applications.

Materials:

Straight glass absorption tube with inlet and outlet connections

Soda lime granules

Glass wool or cotton wool

Spatula

Forceps or a glass rod

Procedure:

Inspect the Tube: Ensure the straight absorption tube is clean, dry, and free of any defects.

Prepare the Outlet Plug: Insert a small plug of glass wool or cotton wool at the outlet end of

the tube. This will prevent the soda lime granules from being carried out of the tube with the

gas flow.

Add the Soda Lime: Hold the tube at a slight angle and slowly add the soda lime granules

using a spatula. Gently tap the tube to ensure even packing and to minimize void spaces. Fill
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the tube to the desired level, leaving enough space at the inlet for another plug.

Prepare the Inlet Plug: Place a second plug of glass wool or cotton wool at the inlet end of

the tube to secure the soda lime granules.

Installation: Connect the packed tube to the gas line, ensuring the gas flows in through the

inlet and out through the outlet.

Monitoring and Replacement: Monitor the indicating soda lime for color change. Replace the

soda lime when it is exhausted by disconnecting the tube and carefully emptying the

contents into a designated waste container.

Mandatory Visualizations

Chemical Pathway of CO2 Absorption by Soda Lime
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Caption: Chemical reactions in CO2 absorption by soda lime.
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Workflow for Packing a U-Shaped Absorption Tube
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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